![molecular formula C18H21NO3 B4851488 4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid](/img/structure/B4851488.png)
4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid
Overview
Description
4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid, also known as DMBAA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid has shown promising results in various scientific research applications. It has been used as a fluorescent probe for the detection of zinc ions in biological systems. This compound has also been investigated for its potential use in the development of new drugs for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid is not fully understood. However, it is believed to interact with zinc ions and form a complex that can bind to specific proteins in the body. This interaction can lead to changes in cellular signaling pathways and gene expression, which can ultimately affect various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. This compound has also been shown to have anti-inflammatory properties and can reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid in lab experiments is its high selectivity for zinc ions, which allows for accurate detection and measurement. However, this compound can be sensitive to environmental factors such as pH and temperature, which can affect its performance. Additionally, this compound can be toxic at high concentrations, which limits its use in certain experiments.
Future Directions
There are several future directions for research on 4-{[(3,3-dimethyl-2-methylenebicyclo[2.2.1]hept-1-yl)carbonyl]amino}benzoic acid. One area of interest is the development of new drugs based on this compound for the treatment of cancer and other diseases. Another area of research is the investigation of this compound as a potential biomarker for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways.
properties
IUPAC Name |
4-[(3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carbonyl)amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-11-17(2,3)13-8-9-18(11,10-13)16(22)19-14-6-4-12(5-7-14)15(20)21/h4-7,13H,1,8-10H2,2-3H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JINZAULNUUUWCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC(C2)(C1=C)C(=O)NC3=CC=C(C=C3)C(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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